Cas no 821-25-0 (Heptane, 1,1-dichloro-)

• Product name: Heptane, 1,1-dichloro-
• CAS No: 821-25-0
• MF: C₇H₁₄Cl₂
• MW: 169.09206
• CID: 732375
• PubChem ID: 13184

Heptane, 1,1-dichloro- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1,1-dichloro-
• 1,1-dichloroheptane
• 1,1-Dichlor-heptan
• 1,1-dichloro-heptane
• 1,1-dichloro-n-heptane
• dichloroheptane
• Heptane,1,1-dichloro
• Heptylidendichlorid
• n-hexane-dichloromethane
• SCHEMBL26106
• DTXSID90231563
• 821-25-0

• Inchi： InChI=1S/C7H14Cl2/c1-2-3-4-5-6-7(8)9/h7H,2-6H2,1H3
• InChI Key： MEMYUUBNXYUWRG-UHFFFAOYSA-N
• SMILES： CCCCCCC(Cl)Cl

Computed Properties

• Exact Mass: 168.04700
• Monoisotopic Mass: 168.047256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.5

Experimental Properties

• Density: 1.0500
• Melting Point: 23.5°C (estimate)
• Boiling Point: 194.85°C
• Flash Point: 66°C
• Refractive Index: 1.4380
• PSA: 0.00000
• LogP: 3.76050